molecular formula C22H25N3O4 B5668783 3,4-dihydroisoquinolin-2(1H)-yl{4-[(morpholin-4-ylcarbonyl)amino]phenyl}acetic acid

3,4-dihydroisoquinolin-2(1H)-yl{4-[(morpholin-4-ylcarbonyl)amino]phenyl}acetic acid

Cat. No. B5668783
M. Wt: 395.5 g/mol
InChI Key: QMMUEXVNXCJHCV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of related 3,4-dihydroisoquinolin-2(1H)-yl compounds involves various chemical reactions, including modified Strecker synthesis, condensation reactions, and cyclization processes. For instance, a modified Strecker synthesis was used to produce a new compound through the reaction between 4-(dimethylamino)benzaldehyde, 1,2,3,4-tetrahydroisoquinoline, and potassium cyanide in the presence of silica-supported sulfuric acid, leading to the formation of a compound with zig-zag ribbons connected by C–H⋯N and C–H⋯π interactions (Otero et al., 2017). Another example involves the condensation of substituted aryl aldehydes with 2-(2-(1-phenyl-3,4-dihydro isoquinoline-2(1H)-acetamido)acetic acid, showcasing the versatility of synthetic methods for such compounds (Rao et al., 2020).

Molecular Structure Analysis

The molecular structure of related compounds is characterized by various interactions that define their crystal structure. For example, the analysis of the crystal structure of one compound revealed monoclinic space group P21/c with molecules interacting via C–H⋯N and C–H⋯π contacts, forming zig-zag ribbons (Otero et al., 2017).

Chemical Reactions and Properties

Chemical reactions involving 3,4-dihydroisoquinolin-2(1H)-yl compounds can include acetylation, nucleophilic substitution, chlorination, and various other reactions that lead to the synthesis of derivatives with potential pharmacological activities. For instance, acetylation and subsequent reactions were used to synthesize new tetrahydro[1,3]oxazinothieno[2,3-c]isoquinolinone compounds (Zaki et al., 2017).

Physical Properties Analysis

The physical properties, such as crystalline structure, melting point, and solubility, are essential for understanding the behavior of these compounds under different conditions. The crystallographic analysis provides insight into the spatial arrangement and interactions within the crystal lattice (Otero et al., 2017).

Chemical Properties Analysis

The chemical properties of 3,4-dihydroisoquinolin-2(1H)-yl compounds are determined by their functional groups and structural features, affecting their reactivity, stability, and interaction with biological targets. Studies on derivatives have shown various chemical behaviors, including reactions with alkyl halides, acylation, and cyclization processes that lead to the formation of new compounds with different properties and potential applications (Rao et al., 2020).

properties

IUPAC Name

2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-[4-(morpholine-4-carbonylamino)phenyl]acetic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H25N3O4/c26-21(27)20(25-10-9-16-3-1-2-4-18(16)15-25)17-5-7-19(8-6-17)23-22(28)24-11-13-29-14-12-24/h1-8,20H,9-15H2,(H,23,28)(H,26,27)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QMMUEXVNXCJHCV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CC2=CC=CC=C21)C(C3=CC=C(C=C3)NC(=O)N4CCOCC4)C(=O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H25N3O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

395.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.